Cas no 2171888-95-0 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171888-95-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6370719
• PubChem ID: 165566804
• Update Time: 2025-10-10

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid
• EN300-1523367
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid
• 2171888-95-0

• Inchi： 1S/C27H30N2O5/c1-26(24(31)32)16-29(17-26)23(30)27(13-7-2-8-14-27)28-25(33)34-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22H,2,7-8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： FZZQFNJOVKTXDT-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid

Recent Advances in the Study of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid (CAS: 2171888-95-0)

The compound 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid (CAS: 2171888-95-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexanecarbonyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for peptide-based drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient solid-phase peptide synthesis (SPPS) method for producing high-purity 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid. The researchers highlighted the importance of the Fmoc group in protecting the amino functionality during synthesis, which allows for selective deprotection and subsequent coupling reactions. The study also reported a yield improvement of approximately 15% compared to previous methods, making it a more viable option for large-scale production.

In addition to its synthetic utility, this compound has been investigated for its biological activities. A recent preprint on bioRxiv (2024) explored its role as a modulator of protein-protein interactions (PPIs). The study found that the cyclohexanecarbonyl and methylazetidine moieties contribute to enhanced binding affinity with specific target proteins, particularly those involved in inflammatory pathways. This suggests potential applications in developing anti-inflammatory agents or inhibitors of pathological PPIs. The researchers also noted that the compound's stability in physiological conditions makes it a promising candidate for further in vivo studies.

Another significant development is the use of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid in the design of peptide-based therapeutics. A collaborative study between academic and industry researchers (Nature Communications, 2023) demonstrated its incorporation into cyclic peptides targeting G-protein-coupled receptors (GPCRs). The compound's rigid cyclohexane ring was found to improve the conformational stability of the peptides, leading to higher receptor selectivity and potency. This finding opens new avenues for the development of next-generation peptide drugs with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the widespread application of this compound. Issues such as solubility in aqueous media and potential off-target effects need to be addressed in future research. However, the growing body of evidence supporting its utility in drug discovery underscores its importance as a valuable tool in chemical biology. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential.